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Compound of Interest

Compound Name: 2-Phenoxybenzimidamide

Cat. No.: B15313664

Disclaimer: This document provides a theoretical overview of 2-Phenoxybenzimidamide.
Extensive literature searches have revealed a significant lack of publicly available scientific
data, including experimental properties and biological activity, for this specific compound. The
information presented herein is based on the known chemistry of related compounds and
should be considered hypothetical.

Introduction

2-Phenoxybenzimidamide, also known as 2-phenoxybenzamidine, is a chemical compound
for which specific synthesis, properties, and biological functions have not been extensively
documented in scientific literature. This guide aims to provide a comprehensive theoretical
framework for researchers, scientists, and drug development professionals interested in this
molecule. By examining the constituent functional groups—a phenoxy group and a
benzimidamide (benzamidine) moiety—we can infer potential characteristics and synthetic
approaches. Benzamidine and its derivatives are known for their biological activity, often as
inhibitors of proteases such as trypsin.[1][2]

Chemical Structure and Inferred Properties

The proposed chemical structure of 2-Phenoxybenzimidamide consists of a benzene ring
substituted with both a phenoxy group and an imidamide (amidine) group at the 2-position.

Molecular Formula: C13H12N20
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Structure:

Due to the absence of experimental data for 2-Phenoxybenzimidamide, the following table
summarizes the known properties of the parent compound, benzamidine, to provide a general

reference.
Property Value (for Benzamidine)
Molar Mass 120.15 g/mol
Appearance White solid
Melting Point 64—66 °C
Water Solubility Slightly soluble
pKa Not readily available

Note: The properties of 2-Phenoxybenzimidamide are expected to differ from benzamidine
due to the presence of the phenoxy group.

Hypothetical Synthesis

A plausible synthetic route for 2-Phenoxybenzimidamide is the Pinner reaction, a well-
established method for preparing amidines from nitriles. This multi-step synthesis would likely
begin with 2-phenoxybenzonitrile.

Proposed Synthetic Pathway

The synthesis can be logically broken down into two primary stages:

o Formation of the Imidate Hydrochloride (Pinner Salt): 2-Phenoxybenzonitrile is reacted with
an alcohol, such as ethanol, in the presence of anhydrous hydrogen chloride gas. This
reaction forms the corresponding ethyl imidate hydrochloride, often referred to as a Pinner
salt.

e Ammonolysis to the Imidamide: The Pinner salt is then treated with ammonia to replace the
ethoxy group with an amino group, yielding the final product, 2-Phenoxybenzimidamide.
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Logical Workflow Diagram

The following diagram illustrates the proposed synthetic workflow for 2-
Phenoxybenzimidamide.

Step 1: Pinner Salt Formation

[Z_Phenoxybenzonitrile] [Ethanol / Anhydrous HCD

Pinner Reaction

Step 2: Ammonolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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